Cas no 2172433-09-7 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• CAS No: 2172433-09-7
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5896921
• PubChem ID: 165875845
• Update Time: 2025-10-29

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• 2172433-09-7
• EN300-1538389
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-15(13-21(27)26-24(22(28)29)11-6-12-24)25-23(30)31-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,15,20H,6,11-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： NCLYOHQLIUOTBM-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2172433-09-7, known as 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclobutane ring system with a carboxylic acid group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in peptide chemistry or related fields.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery and materials science. The rigid and strained structure of the cyclobutane ring can impart unique electronic and steric properties to the molecule, making it suitable for applications such as non-covalent interactions, enzyme inhibition, or as a building block for more complex structures. The integration of the Fmoc group further enhances the versatility of this compound, as it allows for precise control over reactivity during synthesis.

From a synthetic perspective, the preparation of this compound likely involves multi-step processes, including the formation of the cyclobutane ring and subsequent functionalization with the Fmoc group. Techniques such as ring-closing metathesis or electrocyclic reactions may be employed to construct the cyclobutane core. The introduction of the Fmoc group would typically involve nucleophilic substitution or coupling reactions, ensuring that the sensitive functional groups are protected during intermediate steps.

In terms of applications, this compound could serve as an intermediate in peptide synthesis, where the Fmoc group is used to protect amino groups during solid-phase synthesis. Additionally, its unique structure may make it a candidate for use in supramolecular chemistry, where non-covalent interactions are exploited to assemble complex molecular architectures. Recent advancements in supramolecular chemistry have demonstrated the potential of strained ring systems like cyclobutane to act as scaffolds for self-assembling structures.

Another area of interest is the potential of this compound in drug delivery systems. The combination of a carboxylic acid group and a bulky Fmoc protecting group could provide opportunities for designing molecules with tailored release profiles or targeting capabilities. Furthermore, its structural features may enable it to act as a ligand in metalloorganic frameworks (MOFs) or other coordination polymers, contributing to advancements in materials science.

From an analytical standpoint, characterizing this compound would require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and possibly X-ray crystallography to confirm its structure. These methods are essential for ensuring the purity and correct stereochemistry of the molecule, particularly given its complex structure.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid represents a promising compound with diverse potential applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in modern chemical research. As ongoing studies continue to explore its properties and applications, this compound is likely to contribute significantly to advancements in fields ranging from pharmaceuticals to materials science.